Cas no 64287-24-7 (Piperidine, 1-(2-fluorophenyl)-)

• Product Name: Piperidine, 1-(2-fluorophenyl)-
• CAS No: 64287-24-7
• MF: C₁₁H₁₄FN
• MW: 179.233966350555
• CID: 1676042
• Update Time: 2024-08-28

Piperidine, 1-(2-fluorophenyl)- Chemical and Physical Properties

Names and Identifiers

• Piperidine, 1-(2-fluorophenyl)-

• Inchi： 1S/C11H14FN/c12-10-6-2-3-7-11(10)13-8-4-1-5-9-13/h2-3,6-7H,1,4-5,8-9H2
• InChI Key： PJAFWEJWFNBOLF-UHFFFAOYSA-N
• SMILES： N1(C2=CC=CC=C2F)CCCCC1

Computed Properties

• Exact Mass: 179.11112
• Monoisotopic Mass: 179.111
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 154
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 3.2A^2

Experimental Properties

• Density: 1.080±0.06 g/cm3(Predicted)
• Boiling Point: 255.3±23.0 °C(Predicted)
• PSA: 3.24
• pka: 5.68±0.20(Predicted)